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Compound of Interest

Compound Name: ((Dimethylamino)methyl)ferrocene

Cat. No.: B075032

Introduction

((Dimethylamino)methyl)ferrocene and its chiral analog, (R)- or (S)-N,N-dimethyl-1-
ferrocenylethylamine (Ugi's amine), are versatile organometallic compounds that serve as
pivotal starting materials and ligands in modern organic synthesis. Their unique structural and
electronic properties, stemming from the ferrocene backbone, have established them as
indispensable tools for the construction of complex chiral molecules, particularly in the fields of
asymmetric catalysis and materials science. This document provides a comprehensive
overview of their applications, complete with detailed experimental protocols and quantitative

data for key transformations.
Core Applications

The primary applications of ((dimethylamino)methyl)ferrocene and its derivatives can be
categorized as follows:

o Directed Ortho-Metalation (DoM): The dimethylamino group acts as an efficient directing
group for the lithiation of the ferrocene cyclopentadienyl (Cp) ring at the ortho-position. This
regioselective functionalization is a cornerstone for the synthesis of 1,2-disubstituted

ferrocene derivatives.
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o Synthesis of Chiral Ligands: The planar chirality introduced through ortho-metalation and
subsequent functionalization of ((dimethylamino)methyl)ferrocene derivatives is
fundamental to the synthesis of a wide array of chiral ligands. Most notably, they are
precursors to the Josiphos family of diphosphine ligands, which are renowned for their
exceptional performance in asymmetric catalysis.

o Asymmetric Catalysis: Ligands derived from ((dimethylamino)methyl)ferrocene are
extensively used in a variety of transition metal-catalyzed asymmetric reactions, including
hydrogenation, hydrosilylation, allylic alkylation, and cross-coupling reactions. These
catalytic systems enable the synthesis of enantiomerically enriched products with high
efficiency and selectivity.

Application Notes and Protocols
Synthesis of ((Dimethylamino)methyl)ferrocene

((Dimethylamino)methyl)ferrocene is a key intermediate, and its synthesis is a crucial first
step for many of the applications described herein. Acommon method involves the
aminomethylation of ferrocene.

Experimental Protocol: Synthesis of N,N-Dimethylaminomethylferrocene Methiodide[1]
This procedure is based on the method of Lindsay and Hauser.

e Reagents:

o

Ferrocene (46.4 g, 0.250 mole)

o

Bis(dimethylamino)methane (43.2 g, 0.422 mole)

[¢]

Phosphoric acid (43.2 g)

[¢]

Acetic acid (400 ml)

o

Water

Ether

o
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[e]

Sodium hydroxide pellets (245 g)

o

Sodium sulfate

[¢]

Methanol (54 ml)

[¢]

Methyl iodide (54 ml, 123 g, 0.87 mole)

Procedure:

o To a well-stirred solution of bis(dimethylamino)methane and phosphoric acid in acetic acid
in a 2-L three-necked round-bottomed flask equipped with a condenser, a nitrogen inlet,
and a mechanical stirrer, add ferrocene.

o Heat the resulting suspension on a steam bath under a slow stream of nitrogen for 5
hours.

o Allow the reaction mixture, a dark-amber solution, to cool to room temperature and dilute
with 550 ml of water.

o Remove unreacted ferrocene by extracting the solution with three 325-ml portions of ether.

o Cool the aqueous solution in ice water and make it alkaline by the addition of sodium
hydroxide pellets. The tertiary amine separates as an oil.

o Extract the mixture with three 500-ml portions of ether.
o Wash the organic solution with water and dry over sodium sulfate.

o Remove the solvent at the water pump to obtain crude dimethylaminomethylferrocene as
a dark-red mobile liquid.

o To a gently swirled solution of the crude amine in methanol, add methyl iodide.

o Heat the solution on a steam bath for 5 minutes, cool to room temperature, and add 800
ml of ether.

o The methiodide separates as an oil, which crystallizes upon scratching.
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o Collect the solid on a Buchner funnel, wash with ether, and dry to yield N,N-
dimethylaminomethylferrocene methiodide.

Directed ortho-Lithiation and Synthesis of Planar Chiral
Ferrocenes

The dimethylamino group in ((dimethylamino)methyl)ferrocene and its derivatives directs
lithiation to the adjacent ortho-position on the cyclopentadienyl ring, enabling the synthesis of
planar chiral 1,2-disubstituted ferrocenes.

Experimental Protocol: Diastereoselective ortho-Lithiation and Silylation[2]

This protocol describes the synthesis of (Rp,Rp)-bis{2-
[(dimethylamino)methyl]ferrocenyl}dimethylsilane from the lithiated derivative of
((dimethylamino)methyl)ferrocene.

e Reagents:

o

(Sp)-[2-(dimethylaminomethyl)ferrocenyl]lithium (4.00 mmol) in diethyl ether

[¢]

Dimethyldichlorosilane (2.00 mmol)

Water

[e]

o

Diethyl ether

o

Magnesium sulfate

e Procedure:

[¢]

To a solution of (Sp)-[2-(dimethylaminomethyl)ferrocenyl]lithium in diethyl ether, add
dimethyldichlorosilane dropwise at 195 K.

[¢]

Slowly warm the reaction to room temperature and stir overnight.

o

Quench the reaction by the addition of water.

o

Extract the agueous phase three times with diethyl ether.
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o Dry the combined organic phases with MgSOA4.

o Purify the product to obtain (Rp,Rp)-bis{2-
[(dimethylamino)methyl]ferrocenyl}dimethylsilane.

Quantitative Data for ortho-Functionalization

Electrophile Product Yield (%) Reference
2-Methyl-1-

Mel ((dimethylamino)meth - [3]
yhferrocene

2-(Trimethylsilyl)-1-
Me3SiCl ((dimethylamino)meth - [3]

yhferrocene

2-
(Diphenylphosphino)-

Ph2PCI 1- - [3]
((dimethylamino)meth

yhferrocene

2-lodo-1-
12 ((dimethylamino)meth - [3]

yhferrocene

(Rp,Rp)-bis{2-
) ) ) [(dimethylamino)meth
Dimethyldichlorosilane ] - [2]
yl[ferrocenyl}dimethyls

ilane

Note: Specific yield data was not available in the provided search results for all electrophiles.

Synthesis of Josiphos Ligands

Ugi's amine, the chiral analog of ((dimethylamino)methyl)ferrocene, is the cornerstone for
the synthesis of Josiphos ligands. The synthesis involves a diastereoselective ortho-lithiation
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followed by reaction with a chlorophosphine and subsequent displacement of the
dimethylamino group.

Experimental Protocol: Synthesis of a Copper-Complexed Josiphos Ligand[4]

This protocol outlines the synthesis of an air- and moisture-stable copper(l)-Josiphos complex
starting from (R)-Ugi's amine.

e Reagents:
o (R)-Ugi's amine ((R)-3) (1.00 g, 3.89 mmol)
o Dry diethyl ether (7.0 mL)
o n-Butyllithium
o Chlorodiphenylphosphine
o Dichloromethane (DCM)
o Copper(l) bromide dimethyl sulfide complex (CuBr-SMe2)
o Methanol
e Procedure:

o In a flame-dried 25-mL round-bottomed flask equipped with a stir bar, dissolve (R)-Ugi's
amine in dry diethyl ether under a nitrogen atmosphere.

o Perform a diastereoselective lithiation using n-butyllithium.

o Quench the lithiated species with chlorodiphenylphosphine to yield (R,S)-PPFA.
o Dissolve the resulting oil ((R,S)-PPFA) in DCM.

o Add CuBr-SMez2 to the solution to form the copper complex.

o Recrystallize the product from methanol to afford the CuBr-(R,S)-J001 complex.
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Overall Yield: The (Josiphos)CuBr complex was synthesized in eight steps from ferrocene with
an overall yield of 6.3%.[4]

Application in Asymmetric Catalysis

Ligands derived from ((dimethylamino)methyl)ferrocene are highly effective in a range of
asymmetric catalytic reactions.

Ferrocene-based P,N-ligands are used in palladium-catalyzed asymmetric allylic alkylation to
produce chiral products with high regio- and enantioselectivities.[5]

Quantitative Data for Asymmetric Allylic Alkylation

Substrate Ligand Product Yield (%) ee (%) Reference
) Chiral
Dienyl ) )
Lla alkylated High High [5]
acetate 1
product
Chiral
Allyl acetate ) ) )
) L2d aminated High High [5]
product

Note: Specific numerical data for "High" was not provided in the abstract.

Josiphos ligands are particularly successful in the asymmetric hydrogenation of various
substrates. A landmark application is the large-scale industrial synthesis of (S)-metolachlor.[6]

Quantitative Data for Asymmetric Hydrogenation of an Imine

Ligand Substra Convers TOF Referen
. Product TON ee (%)
Family te ion (%) (s™) ce
(S)- >
) MEA
Josiphos metolachl 100 7,000,00 >0.5 79 [6]
imine 0
or

TON = Turnover Number, TOF = Turnover Frequency
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Visualizations
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Caption: Synthetic pathway to ((dimethylamino)methyl)ferrocene and its subsequent ortho-
functionalization.

General Workflow for Josiphos-type Ligand Synthesis
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Caption: Key stages in the synthesis of Josiphos ligands starting from ferrocene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Organic Syntheses Procedure [orgsyn.org]

2. Crystal structures of [(N,N-dimethylamino)methyl]ferrocene and (R p,R p)-bis{2-[(dimethyl-
amino)methyl]ferrocenyl}dimethylsilane - PMC [pmc.ncbi.nlm.nih.gov]

o 3. researchgate.net [researchgate.net]
e 4. chemrxiv.org [chemrxiv.org]

o 5. Highly regio- and enantioselective palladium-catalyzed allylic alkylation and amination of
dienyl esters with 1,1'-P,N-ferrocene ligands - PubMed [pubmed.ncbi.nlm.nih.gov]

e 6. Josiphos ligands - Wikipedia [en.wikipedia.org]

« To cite this document: BenchChem. [Applications of ((Dimethylamino)methyl)ferrocene in
Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075032#applications-of-dimethylamino-methyl-
ferrocene-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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